Cas no 875816-94-7 (1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole)

• Product Name: 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole
• CAS No: 875816-94-7
• MF: C₇H₆BNO₄
• MW: 178.937841892242
• MDL: MFCD24857368
• CID: 3040449
• PubChem ID: 68281436
• Update Time: 2025-05-19

1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole
• 5-nitro-1,3-dihydro-2,1-benzoxaborol-1-ol;5-nitrobenzo[c][1,2]oxaborol-1(3H)-ol;
• 5-Nitro-3H-2,1-benzoxaborol-1-ol
• VHUKHRCRSXJPFF-UHFFFAOYSA-N
• 1-hydroxy-5-nitro-3H-2,1-benzoxaborole
• MFCD24857368
• EN300-8300732
• 5-NITRO-1,3-DIHYDRO-2,1-BENZOXABOROL-1-OL
• F70964
• 875816-94-7
• DB-089227
• 5-nitrobenzo[c][1,2]oxaborol-1(3H)-ol
• Z1726029675
• SCHEMBL12475269

• MDL： MFCD24857368
• Inchi： 1S/C7H6BNO4/c10-8-7-2-1-6(9(11)12)3-5(7)4-13-8/h1-3,10H,4H2
• InChI Key： VHUKHRCRSXJPFF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 179.03900
• Monoisotopic Mass: 179.0389878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.28000
• LogP: 0.33570

Additional information on 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole

Professional Introduction to Compound with CAS No. 875816-94-7 and Product Name: 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole

The compound identified by the CAS number 875816-94-7 and the product name 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a nitro and hydroxyl substituent on a benzoxaborole core, has garnered considerable attention due to its unique structural and functional properties. The benzoxaborole moiety is particularly noteworthy, as it is known for its stability and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the potential of benzoxaborole derivatives as inhibitors of various biological targets. The presence of both a nitro group and a hydroxyl group in 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole introduces multiple sites for interaction with biological molecules. This dual functionality has been exploited in the design of compounds that exhibit enhanced binding affinity and selectivity. For instance, studies have demonstrated that such modifications can improve the pharmacokinetic profile of drug candidates by modulating their solubility and metabolic stability.

The nitro group in 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole is particularly interesting from a chemical perspective. Nitroaromatic compounds are well-documented for their biological activity, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The nitro group can be further functionalized through reduction or diazotization reactions, providing a versatile platform for the development of more complex molecules. In particular, the reduction of the nitro group to an amine can open up new avenues for drug design, allowing for the introduction of polar or charged functional groups that may enhance target binding.

The hydroxyl group in 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole also plays a crucial role in determining its chemical behavior. Hydroxylated compounds are known to exhibit a wide range of biological activities, including anti-inflammatory and antioxidant properties. The presence of this group can influence the compound's solubility in both aqueous and organic solvents, which is critical for formulating effective drug products. Additionally, hydroxyl groups can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity.

From a synthetic chemistry standpoint, 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole offers several advantages as a building block. The benzoxaborole core provides a stable framework that can be modified at multiple positions without significant loss of structural integrity. This flexibility allows chemists to explore diverse structural motifs and optimize properties such as bioavailability and metabolic stability. Recent advances in synthetic methodologies have enabled the efficient preparation of complex benzoxaborole derivatives using transition-metal-catalyzed reactions and palladium-mediated cross-coupling techniques.

The pharmacological potential of 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole has been explored in several preclinical studies. These investigations have focused on its interactions with enzymes and receptors involved in various disease pathways. For example, preliminary data suggest that this compound may inhibit enzymes associated with inflammation and cancer progression. The dual functionality provided by the nitro and hydroxyl groups appears to enhance its ability to modulate these pathways effectively. Further research is ongoing to elucidate the precise mechanisms of action and identify potential therapeutic applications.

In conclusion, 1,3-dihydro-5-nitro-1-hydroxy-2,1-benzoxaborole represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features offer multiple opportunities for optimization and functionalization, making it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, 875816-94-7 may play an important role in the discovery and development of next-generation drugs.